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Compound of Interest

Compound Name: 4-Amino-2,6-diphenylphenol

Cat. No.: B1268537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals hazard classification for 4-Amino-2,6-
diphenylphenol (CAS No. 50432-01-4). Aimed at researchers, scientists, and professionals in

drug development, this document outlines the known hazards, precautionary measures, and

the standard experimental protocols that form the basis of such a classification. Due to a lack of

publicly available, compound-specific quantitative toxicity data and experimental studies for 4-
Amino-2,6-diphenylphenol, this guide details the widely accepted OECD guidelines for the

assessment of skin irritation, eye irritation, and respiratory tract irritation. This approach

provides a robust framework for understanding the potential hazards of this compound.

GHS Hazard Classification
4-Amino-2,6-diphenylphenol is classified under the GHS framework based on notifications to

regulatory inventories and available safety data sheets.[1][2][3][4] The consensus classification

indicates hazards related to skin, eye, and respiratory irritation.
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2
Exclamation

Mark
Warning

H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

Category 2
Exclamation

Mark
Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity —

Single Exposure

(Respiratory

Tract Irritation)

Category 3
Exclamation

Mark
Warning

H335: May

cause respiratory

irritation

Precautionary Statements
A comprehensive list of precautionary statements is provided to ensure safe handling and use

of 4-Amino-2,6-diphenylphenol.[1][2]
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Category P-Statement Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280
Wear protective gloves/eye

protection/face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

Storage P403 + P233 Store in a well-ventilated

place. Keep container tightly
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closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Quantitative Toxicity Data
As of the date of this publication, specific quantitative toxicity data for 4-Amino-2,6-
diphenylphenol, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%), are

not available in the public domain. The GHS classification is likely based on qualitative

assessments or data from structurally similar compounds.

Standardized Experimental Protocols for Hazard
Determination
The following sections detail the standard OECD (Organisation for Economic Co-operation and

Development) guidelines for testing chemical hazards. These protocols represent the

methodologies that would be employed to generate the data necessary for the GHS

classifications assigned to 4-Amino-2,6-diphenylphenol.

Skin Irritation: OECD Test Guideline 439 (In Vitro
Reconstructed Human Epidermis Test Method)
This in vitro method is a non-animal alternative for assessing skin irritation potential.

Principle: The test utilizes a reconstructed human epidermis model which mimics the

biochemical and physiological properties of the upper layers of human skin. The test chemical

is applied topically to the tissue surface. Cell viability is then determined by measuring the

enzymatic conversion of the vital dye MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) into a blue formazan salt, which is quantified spectrophotometrically. A reduction in

cell viability below a certain threshold indicates irritation potential.

Methodology:
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Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated in a defined

culture medium.

Test Substance Application: A small quantity of the test substance (solid or liquid) is applied

uniformly to the surface of the tissue.

Exposure: The tissues are exposed to the test substance for a defined period (e.g., 60

minutes).

Post-Exposure: The test substance is removed by washing, and the tissues are transferred

to fresh medium for a post-exposure incubation period (typically 42 hours).

Viability Assessment: The tissues are incubated with MTT solution. The formazan product is

then extracted from the tissues using a solvent (e.g., isopropanol).

Data Analysis: The optical density of the extracted formazan is measured. The percentage of

viable cells is calculated relative to negative controls. A substance is identified as a skin

irritant if the mean tissue viability is reduced to ≤ 50%.[5]
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GHS Hazard Classification Process

Data Collection
(Existing studies, SAR, in vitro/in vivo data)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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